Cas no 1038389-00-2 (1-4-(Methylsulfonyl)phenylcyclopropanamine)

• Product Name: 1-4-(Methylsulfonyl)phenylcyclopropanamine
• CAS No: 1038389-00-2
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• MDL: MFCD11616334
• CID: 823202
• PubChem ID: 59588604
• Update Time: 2025-05-24

1-4-(Methylsulfonyl)phenylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Methylsulfonyl)phenyl)cyclopropanamine
• 1-(4-(methylsulfonyl)phenyl)cyclopropanamine hydrochloride
• 1-(4-methylsulfonylphenyl)cyclopropan-1-amine
• Cyclopropanamine, 1-[4- (methylsulfonyl)phenyl]-
• AGN-PC-0D0DPV
• AK103272
• ANW-64948
• CTK8C0602
• KB-76332
• MolPort-022-443-121
• SureCN8198598
• Cyclopropanamine, 1-[4-(methylsulfonyl)phenyl]-
• Cyclopropanamine,1-[4-(methylsulfonyl)phenyl]-
• X5725
• 1-[4-(Methanesulfonyl)phenyl]cyclopropan-1-amine
• 1-(4-METHANESULFONYLPHENYL)CYCLOPROPAN-1-AMINE
• 1-(4-(methylsulfonyl)phenyl)cyclopropan-1-amine
• CS-14071
• CS-B0483
• 1038389-00-2
• SCHEMBL8198598
• DTXSID40732439
• AKOS016005246
• SY349264
• 1-[4-(Methylsulfonyl)phenyl]cyclopropanamine
• MFCD11616334
• EN300-1987117
• 1-4-(Methylsulfonyl)phenylcyclopropanamine

• MDL： MFCD11616334
• Inchi： 1S/C10H13NO2S/c1-14(12,13)9-4-2-8(3-5-9)10(11)6-7-10/h2-5H,6-7,11H2,1H3
• InChI Key： VMIRVFOWEKTRJF-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5
• XLogP3: 0.4

Additional information on 1-4-(Methylsulfonyl)phenylcyclopropanamine

1-4-(Methylsulfonyl)phenylcyclopropanamine: A Comprehensive Overview

1-4-(Methylsulfonyl)phenylcyclopropanamine (CAS No. 1038389-00-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its biological activities.

The molecular structure of 1-4-(Methylsulfonyl)phenylcyclopropanamine consists of a cyclopropane ring attached to a phenyl group substituted with a methylsulfonyl moiety. The cyclopropane ring is known for its high strain energy, which makes it highly reactive in certain chemical transformations. The phenyl group, on the other hand, contributes to the compound's aromatic stability and potential for further functionalization. The methylsulfonyl group introduces additional electronic effects, enhancing the compound's versatility in various chemical reactions.

Recent studies have focused on the synthesis of 1-4-(Methylsulfonyl)phenylcyclopropanamine using novel methodologies. One such approach involves the use of transition metal catalysts to facilitate cyclopropanation reactions. These methods not only improve the yield but also allow for greater control over the stereochemistry of the product. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to synthesize this compound efficiently.

The biological activity of 1-4-(Methylsulfonyl)phenylcyclopropanamine has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits promising anti-inflammatory and analgesic properties. Its ability to modulate specific cellular pathways makes it a potential candidate for treating chronic pain conditions. Additionally, studies have explored its role as a precursor in the development of more complex pharmaceutical agents.

In terms of applications, 1-4-(Methylsulfonyl)phenylcyclopropanamine has shown potential in materials science as well. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new semiconducting materials. Researchers are actively exploring its integration into polymer systems to enhance their electrical conductivity.

One of the most exciting developments involving 1-4-(Methylsulfonyl)phenylcyclopropanamine is its role in drug delivery systems. Scientists have investigated its ability to act as a carrier for bioactive molecules, improving their solubility and bioavailability. This has opened new avenues for targeted drug delivery and personalized medicine.

Looking ahead, the future of 1-4-(Methylsulfonyl)phenylcyclopropanamine seems promising as researchers continue to unlock its full potential. Collaborative efforts between chemists and biologists are expected to yield innovative applications across multiple disciplines. As our understanding of this compound deepens, it is likely to play an increasingly important role in both academic research and industrial applications.